Cas no 1310383-51-7 (2-(4-Methylpiperidin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(4-Methylpiperidin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1310383-51-7
• MF: C₁₇H₂₇BN₂O₂
• MW: 302.219484567642
• MDL: MFCD09607765
• CID: 1033395
• PubChem ID: 45785766
• Update Time: 2025-06-14

2-(4-Methylpiperidin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperidin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(4-methyl-1-piperidinyl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Pyridine
• 6-(4-Methylpiperidin-1-yl)pyridine-2-boronic acid pinacol ester
• 6-(4-METHYLPIPERIDINO)PYRIDINE-2-BORONIC ACID PINACOL ESTER
• AB50900
• AK119425
• KB-223127
• MolPort-021-801-038
• DTXSID00671299
• 1310383-51-7
• DA-12716
• AKOS015947421

• MDL： MFCD09607765
• Inchi： 1S/C17H27BN2O2/c1-13-9-11-20(12-10-13)15-8-6-7-14(19-15)18-21-16(2,3)17(4,5)22-18/h6-8,13H,9-12H2,1-5H3
• InChI Key： JAHXYOLTDLHSDS-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(=N2)N2CCC(C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 302.21700
• Monoisotopic Mass: 302.2165583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• PSA: 34.59000
• LogP: 2.68210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(4-Methylpiperidin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 2-(4-Methylpiperidin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1310383-51-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Methylpiperidin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1310383-51-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its unique pyridine and piperidine moieties, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and targeted therapy development. The compound's structural features, particularly the boronic ester group, make it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 1310383-51-7 to enhance its reactivity and selectivity in pharmaceutical applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. The researchers highlighted its stability under physiological conditions and its ability to undergo efficient cross-coupling reactions with various aryl halides, making it a versatile building block for drug development. The study also reported improved yields and reduced side reactions compared to traditional boronic acid derivatives.

In addition to its synthetic applications, 1310383-51-7 has been investigated for its potential in targeted drug delivery systems. A recent preprint on bioRxiv described the incorporation of this compound into boron-containing nanoparticles for boron neutron capture therapy (BNCT), an emerging treatment for certain types of cancer. The study found that the compound's boronic ester group could be selectively cleaved under tumor-specific conditions, releasing therapeutic agents precisely at the target site. This approach minimizes off-target effects and enhances treatment efficacy, showcasing the compound's potential in precision medicine.

Further research has explored the pharmacological properties of derivatives synthesized using 1310383-51-7. A 2024 study in ACS Chemical Biology reported the development of a new class of antimicrobial agents based on this scaffold. The researchers synthesized a series of derivatives and evaluated their activity against drug-resistant bacterial strains. Several compounds exhibited potent antibacterial activity with low cytotoxicity, suggesting their potential as leads for novel antibiotics. The study also provided insights into the structure-activity relationships (SAR) of these derivatives, which could guide future drug design efforts.

Despite these promising developments, challenges remain in the large-scale production and application of 1310383-51-7. Recent patent filings indicate ongoing efforts to optimize the synthesis route to improve yield and reduce costs. Additionally, researchers are investigating strategies to enhance the compound's stability and solubility, which are critical for its broader adoption in pharmaceutical manufacturing. As the field continues to evolve, 1310383-51-7 is expected to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.